N-(3-chlorophenyl)-3-methyl-4-oxo-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C21H17ClN4O2/c1-12-6-8-16(9-7-12)26-20-18(13(2)25-26)19(27)17(11-23-20)21(28)24-15-5-3-4-14(22)10-15/h3-11H,1-2H3,(H,23,27)(H,24,28)
• InChI Key: VYHPMOKHUVZGRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=N2)C)C(=O)C(=CN3)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C21H17ClN4O2
• Molecular Weight: 392.8 g/mol
• CAS No.: 898457-95-9

Description

N-(3-chlorophenyl)-3-methyl-4-oxo-1-(p-tolyl)-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C21H17ClN4O2 and its molecular weight is 392.84. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Studies

• NMR and X-ray Diffraction Studies : The chemical structure and properties of related pyrazolo[3,4-b]pyridines have been analyzed using NMR and X-ray diffraction techniques. These studies help in understanding the molecular configuration and potential applications of these compounds in various fields (Quiroga et al., 1999).

• Molecular Synthesis and Modification : Research has focused on synthesizing variants of this compound and studying their properties. The creation of different substituted pyrazolo[3,4-b]pyridines enables the exploration of their applications in various scientific domains (Ochi & Miyasaka, 1983).

Optical and Electronic Applications

• Optical and Junction Characteristics : Studies have shown that pyrazolo[3,4-b]pyridine derivatives exhibit specific optical functions and can be used in creating heterojunctions for electronic devices. These materials show potential in optoelectronics due to their unique energy gaps and light absorption properties (Zedan, El-Taweel, & El-Menyawy, 2020).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : Pyrazolo[3,4-b]pyridine derivatives have been explored as corrosion inhibitors, particularly for mild steel in acidic environments. Their chemical properties make them effective in protecting metals from corrosion, which is vital in industrial applications (Dandia, Gupta, Singh, & Quraishi, 2013).

Pharmaceutical Research

• Antibacterial Activity : Some derivatives of this chemical compound have been shown to exhibit antibacterial properties. This opens up potential avenues for developing new antibacterial agents and contributes to the field of medicinal chemistry (Anusevičius et al., 2014).

• Potential in Anticancer Research : The structural analogs of this compound have been evaluated for anticancer activities. The exploration of these derivatives in cancer research indicates their potential role in developing new therapeutic agents (Katariya, Vennapu, & Shah, 2021).